Cas no 10295-51-9 (2-Hydroxy-2-phenyl-N-(p-tolyl)acetamide)

• Product Name: 2-Hydroxy-2-phenyl-N-(p-tolyl)acetamide
• CAS No: 10295-51-9
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 5702553
• PubChem ID: 3709657
• Update Time: 2025-06-08

2-Hydroxy-2-phenyl-N-(p-tolyl)acetamide Chemical and Physical Properties

Names and Identifiers

• F15154
• AKOS022364276
• DTXSID701258900
• N-p-Tolylmandelamide
• alpha-Hydroxy-N-(4-methylphenyl)benzeneacetamide
• SCHEMBL18086477
• Z223867518
• 10295-51-9
• 2-Hydroxy-2-phenyl-N-(p-tolyl)acetamide
• Benzeneacetamide, α-hydroxy-N-(4-methylphenyl)-

• Inchi： 1S/C15H15NO2/c1-11-7-9-13(10-8-11)16-15(18)14(17)12-5-3-2-4-6-12/h2-10,14,17H,1H3,(H,16,18)
• InChI Key： BINKBTHAZZIVLD-UHFFFAOYSA-N
• SMILES： OC(C(NC1C=CC(C)=CC=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 241.110278721g/mol
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Melting Point: 169-170 °C
• Boiling Point: 467.7±40.0 °C(Predicted)
• pka: 12.42±0.20(Predicted)

Additional information on 2-Hydroxy-2-phenyl-N-(p-tolyl)acetamide

Introduction to 2-Hydroxy-2-phenyl-N-(p-tolyl)acetamide (CAS No. 10295-51-9)

2-Hydroxy-2-phenyl-N-(p-tolyl)acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 10295-51-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and synthetic methodologies. The presence of both hydroxyl and amide functional groups, coupled with aromatic rings, makes it a versatile candidate for further exploration in drug discovery and material science.

The structural formula of 2-Hydroxy-2-phenyl-N-(p-tolyl)acetamide can be described as a phenyl group attached to a central carbon atom, which is further linked to an acetamide moiety and a hydroxyl group. The para-tolyl substituent (C₆H₅CH₃) at the nitrogen position of the acetamide enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of more complex molecules. This compound’s ability to participate in hydrogen bonding and its solubility profile in common organic solvents contribute to its utility in various chemical reactions.

In recent years, there has been growing interest in exploring the pharmacological properties of 2-Hydroxy-2-phenyl-N-(p-tolyl)acetamide. Research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are relevant to inflammatory pathways and neurological disorders. For instance, studies have suggested that derivatives of this scaffold could interfere with the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins involved in pain and inflammation.

Moreover, the hydroxyl group in 2-Hydroxy-2-phenyl-N-(p-tolyl)acetamide provides a site for further functionalization, enabling chemists to design analogs with enhanced pharmacokinetic profiles. This flexibility has been exploited in the development of novel therapeutic agents targeting diseases such as cancer and autoimmune conditions. The para-tolyl moiety, on the other hand, contributes to the molecule’s lipophilicity, which is a critical factor in drug absorption and distribution within the body.

From a synthetic chemistry perspective, 2-Hydroxy-2-phenyl-N-(p-tolyl)acetamide serves as an important building block for more complex structures. Its synthesis typically involves condensation reactions between appropriate precursors under controlled conditions. The reaction pathways can be optimized to achieve high yields and purity, making it commercially viable for industrial applications. Advances in catalytic methods have further streamlined the production process, reducing environmental impact while maintaining efficiency.

The pharmaceutical industry has been particularly keen on exploring derivatives of 2-Hydroxy-2-phenyl-N-(p-tolyl)acetamide due to its perceived potential as a lead compound. Computational modeling and high-throughput screening techniques have been employed to identify modifications that could improve binding affinity and reduce toxicity. These efforts align with global trends toward personalized medicine, where compounds are tailored to individual patient needs based on genetic and molecular profiles.

In conclusion, 2-Hydroxy-2-phenyl-N-(p-tolyl)acetamide (CAS No. 10295-51-9) represents a promising area of research with implications for both academic study and industrial development. Its unique structural features offer opportunities for innovation in drug design and synthetic chemistry. As research continues to uncover new applications for this compound, it is likely to remain a focal point for scientists seeking novel solutions to complex biological challenges.